molecular formula C8H12BrN3O B8328858 4-(5-bromo-1-methyl-1H-imidazol-2-yl)-morpholine

4-(5-bromo-1-methyl-1H-imidazol-2-yl)-morpholine

Cat. No.: B8328858
M. Wt: 246.10 g/mol
InChI Key: DAEMMYLKTRZGFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-bromo-1-methyl-1H-imidazol-2-yl)-morpholine is a useful research compound. Its molecular formula is C8H12BrN3O and its molecular weight is 246.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H12BrN3O

Molecular Weight

246.10 g/mol

IUPAC Name

4-(5-bromo-1-methylimidazol-2-yl)morpholine

InChI

InChI=1S/C8H12BrN3O/c1-11-7(9)6-10-8(11)12-2-4-13-5-3-12/h6H,2-5H2,1H3

InChI Key

DAEMMYLKTRZGFH-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CN=C1N2CCOCC2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(1-Methyl-1H-imidazol-2-yl)-morpholine (Nagarajan, K. et al. Indian J. Chem. Sect. B, 21, 10, 1982, 949–952) (1.02 g, 6.08 mmol) was dissolved in 35 mL of 1,4-dioxane under and N2 atmosphere. The mixture was heated to 60° C. and a solution of 0.34 mL (6.4 mmol) of Br2 in 10 mL of dichloroethane was added slowly. The mixture was heated for 1 h, then cooled. The mixture was concentrated and the residue was partitioned between 6.5 mL of 1 N NaOH and 25 mL of EtOAc. The NaOH solution was extracted twice more with EtOAc, and the extracts were washed with NaHCO3 and brine, dried with Na2SO4, filtered, concentrated, and chromatographed (0–4% MeOH (0.5% NH4OH) in CH2Cl2) to provide 464 mg of 4-(5-bromo-1-methyl-1H-imidazol-2-yl)-morpholine.
Quantity
1.02 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0.34 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

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